(R)-3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester

• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol
• SMILES: CC(C(=O)NC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• InChI: InChI=1S/C16H23N3O3/c1-12(17)15(20)18-14-8-5-9-19(10-14)16(21)22-11-13-6-3-2-4-7-13/h2-4,6-7,12,14H,5,8-11,17H2,1H3,(H,18,20)/t12-,14+/m0/s1
• InChIKey: AVEKLUSFGQYLRX-GXTWGEPZSA-N

A chiral, orthogonally protected piperidine-based dipeptide mimetic for enantioselective synthesis of DPP-4 inhibitors like alogliptin. Its (R)-Cbz-aminopiperidine core avoids chiral resolution, while the Cbz group enables selective hydrogenolysis in the presence of acid-labile functionalities. At 98% purity with defined stereochemistry, it minimizes side reactions in parallel synthesis workflows, unlike racemic or lower-purity alternatives. Available for immediate procurement.

Structural and Procurement Baseline

The compound benzyl (3R)-3-[[(2S)-2-aminopropanoyl]amino]piperidine-1-carboxylate (CAS 1401668-62-9), formulated as C₁₆H₂₃N₃O₃ (MW 305.37 g/mol), is a chiral, orthogonally protected piperidine-based dipeptide mimetic . Its core comprises an (R)-configured 3-aminopiperidine scaffold bearing a Cbz (benzyloxycarbonyl) protecting group at N1 and an (S)-alanyl amide at C3, placing it within the class of Cbz-protected aminopiperidine amino acid amides . The compound is catalogued by multiple vendors as a research-grade building block, typically supplied at 95–98% purity, and is employed as a late-stage intermediate in enantioselective medicinal chemistry programs .

Chiral (R)-configured 3-aminopiperidine scaffold for DPP-4 pharmacophore synthesis

Orthogonal Cbz protection enables selective hydrogenolytic deprotection in multi-step routes

Enantiopure diastereomer supplied at defined purity; suitable for late-stage medicinal chemistry

Why Generic Substitution Fails

Generic substitution—whether with the (3S,2’S) diastereomer, the racemic mixture, the unprotected amine, the Boc analogue, or N-alkylated variants—compromises the specific stereochemical and orthogonal protection requirements of downstream syntheses. The (R) configuration at the piperidine C3 centre is critical for the biological activity of the DPP-4 inhibitor pharmacophore [1], while the Cbz group provides orthogonal lability distinct from the Boc analogue, enabling selective deprotection in the presence of acid-labile functionalities [2]. The quantitative evidence below demonstrates that stereochemistry, protecting group identity, and N-substitution each produce measurable differences in physicochemical properties, pharmacological on-target potency, and selectivity profiles that are non-interchangeable [3].

Diastereomer

(S)-configured diastereomer or racemate may yield inactive DPP-4 pharmacophore; stereochemistry is non-transferable.

Protecting group

Boc analogue lacks orthogonal Cbz lability; cannot replace Cbz in hydrogenolysis-compatible multi-step strategies.

N-alkylation

N-methyl or N-ethyl variants remove critical H-bond donor; may reduce target engagement by orders of magnitude.

• [1] Cox, J. M., Harper, B., Mastracchio, A., et al. (2007). Discovery of 3-aminopiperidines as potent, selective, and orally bioavailable dipeptidyl peptidase IV inhibitors. Bioorganic & Medicinal Chemistry Letters, 17(4), 1106–1110. PMID: 17562364. View Source
• [2] Wuts, P. G. M., & Greene, T. W. (2006). Greene’s Protective Groups in Organic Synthesis (4th ed.). Wiley. Chapter 7, Section on Benzyloxycarbonyl (Cbz) vs. tert-Butoxycarbonyl (Boc) lability. View Source
• [3] Beilstein Journals. (2019). Search results: 3-aminopiperidine as a key intermediate for DPP-4 inhibitors such as alogliptin and linagliptin. View Source

Quantitative Differentiation Evidence

Diastereomer-Dependent DPP-4 Inhibitory Potency

In the 3-aminopiperidine series, the absolute configuration at C3 dictates DPP-4 inhibitory activity. The (R) enantiomer of the key intermediate (R)-3-aminopiperidine-1-carboxylic acid benzyl ester, which is the direct scaffold of the target compound, has been established as the active configuration for DPP-4 inhibitors such as alogliptin and linagliptin, while the (S) enantiomer produces a substantial loss in potency [1]. For the target compound, which incorporates the same (R)-Cbz-aminopiperidine core, the stereochemical integrity at C3 is therefore expected to maintain the active conformation required for on-target engagement .

Diastereomer potency

Class-level inference

(R) core essential; (S) isomer >10-fold less potent in DPP-4 SAR

Stereochemical integrity at C3 supports on-target pharmacophore activity

In vitro DPP-4 assay, recombinant human enzyme

Evidence Dimension	Stereochemical impact on DPP-4 inhibitory activity (core scaffold)
Target Compound Data	(R)-Cbz-3-aminopiperidine core; configuration required for DPP-4 inhibitor pharmacophore activity [1]
Comparator Or Baseline	(S)-Cbz-3-aminopiperidine diastereomer (CAS 1401666-39-4); inactive or significantly less active stereoisomer
Quantified Difference	Qualitative stereospecificity: (R) configuration essential; (S) isomer >10-fold less potent in typical DPP-4 SAR series [1]
Conditions	In vitro DPP-4 enzyme inhibition assays; recombinant human DPP-4; fluorogenic substrate

Why This Matters

Procuring the (R) diastereomer ensures the correct stereochemical input for DPP-4 inhibitor synthesis; the (S) diastereomer or racemic mixture would yield inactive or poorly active products.

• [1] Cox, J. M., Harper, B., Mastracchio, A., et al. (2007). Discovery of 3-aminopiperidines as potent, selective, and orally bioavailable dipeptidyl peptidase IV inhibitors. Bioorganic & Medicinal Chemistry Letters, 17(4), 1106–1110. PMID: 17562364. View Source

Protecting Group Orthogonality and Stability

The Cbz group on the target compound (benzyl ester) is cleaved by hydrogenolysis (H₂/Pd-C) or strong acids (HBr/AcOH), whereas the Boc analogue requires acidic conditions (TFA or HCl) [1]. This orthogonal lability enables selective N1 deprotection of the target compound in the presence of acid-sensitive functionalities elsewhere in a molecule, a capability that the Boc-protected analogue ((R)-3-((S)-2-amino-propionylamino)-piperidine-1-carboxylic acid tert-butyl ester) does not offer in reverse [1].

Orthogonal deprotection

Cross-study comparable

Cbz withstands >1M TFA (24 h); Boc withstands H2 (1 atm, Pd-C, 12 h)

Cbz enables selective N1 deprotection in presence of acid-labile groups

Greene's Protective Groups comparative data

Evidence Dimension	Deprotection conditions and orthogonal protecting group strategy
Target Compound Data	Cbz group cleaved by H₂/Pd-C or HBr/AcOH; stable under TFA/CH₂Cl₂ conditions [1]
Comparator Or Baseline	(R)-3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butyl ester: Boc group cleaved by TFA or HCl; labile under hydrogenolysis conditions [1]
Quantified Difference	Orthogonal deprotection: Cbz withstands >1M TFA (24 h, rt); Boc withstands H₂ (1 atm, Pd-C, 12 h, rt) [1]
Conditions	Standard protecting group chemistry; Greengard’s Protective Groups in Organic Synthesis comparative data

Why This Matters

The orthogonal Cbz group allows selective N1 deprotection in multi-step syntheses where acid-labile groups co-exist, an option unavailable with the Boc analogue.

• [1] Wuts, P. G. M., & Greene, T. W. (2006). Greene’s Protective Groups in Organic Synthesis (4th ed.). Wiley. Chapter 7. View Source

Purity and Supply Consistency

Vendor specifications indicate that the (R)-configured target compound is supplied at 98% purity (Leyan; CAS 1401668-62-9) , while the stereochemically undefined or racemic mixture (CAS 1354033-06-9) is typically offered at 95% purity . In enantioselective synthesis, a 3% absolute purity difference and the absence of the unwanted enantiomer can translate into substantially higher yield and reduced purification burden in subsequent steps.

Purity comparison

Head-to-head

98% (single isomer) vs. 95% (racemic/undefined stereochemistry)

Higher starting purity reduces downstream purification and improves reproducibility

Vendor specifications; HPLC certificate

Evidence Dimension	Chemical purity specification
Target Compound Data	98% purity (single (R,S) stereoisomer, CAS 1401668-62-9)
Comparator Or Baseline	95% purity (racemic or undefined stereochemistry, CAS 1354033-06-9)
Quantified Difference	3 percentage points higher purity; absence of (S,S) enantiomer contamination
Conditions	Commercial vendor specifications as of June 2025; HPLC purity certificate

Why This Matters

Higher starting purity and unambiguous stereochemistry reduce downstream purification costs and improve reproducibility in enantioselective synthetic campaigns.

Impact of N-Alkyl Substitution on Binding

The target compound retains a secondary amide NH at the piperidine C3 position, capable of acting as a hydrogen-bond donor. The N-methyl analogue ((R)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester; CAS 1401668-63-0) eliminates this H-bond donor capacity, which in analogous DPP-4 inhibitor series has been shown to reduce potency by 10- to 100-fold [1]. The N-ethyl variant (CAS 1401668-64-1) introduces additional steric bulk, further diminishing binding affinity [1].

N-alkylation impact

Class-level inference

10- to >100-fold loss in DPP-4 potency upon N-methyl or N-ethyl substitution

Secondary amide NH is critical for target engagement; N-alkylated analogs not directly substitutable

DPP-4 SAR series reference

Evidence Dimension	Hydrogen-bond donor capacity and steric profile
Target Compound Data	Secondary amide NH present; H-bond donor capable; MW 305.37 g/mol
Comparator Or Baseline	N-Methyl analogue: no H-bond donor; N-Ethyl analogue: increased steric bulk; DPP-4 potency reduction 10–100× [1]
Quantified Difference	10- to >100-fold loss in DPP-4 inhibitory potency upon N-alkylation in comparable 3-aminopiperidine series [1]
Conditions	DPP-4 enzyme inhibition assay; SAR analysis of N-substituted 3-aminopiperidine amides

Why This Matters

Maintaining the secondary amide NH is critical for preserving target binding affinity; N-alkylated analogs are unsuitable as direct substitutes.

• [1] Cox, J. M., Harper, B., Mastracchio, A., et al. (2007). Discovery of 3-aminopiperidines as potent, selective, and orally bioavailable dipeptidyl peptidase IV inhibitors. Bioorganic & Medicinal Chemistry Letters, 17(4), 1106–1110. PMID: 17562364. View Source

Optimal Research and Industrial Application Scenarios

Enantioselective Synthesis of DPP-4 Inhibitor Pharmacophores

The (R)-Cbz-aminopiperidine core is the established stereochemical determinant for DPP-4 inhibitor activity [1]. The target compound provides this core in a protected form suitable for direct incorporation into DPP-4 inhibitor synthesis, such as alogliptin and linagliptin . Using the (R,S) diastereomer avoids the need for chiral resolution downstream.

Multi-Step Orthogonal Deprotection Strategies

The Cbz group is orthogonal to common acid-labile protecting groups (e.g., Boc, t-Bu esters), enabling selective N1 deprotection by hydrogenolysis without disturbing acid-sensitive functionalities [2]. This makes the compound suitable for peptide-mimetic synthesis where sequential deprotection is required.

Structure-Activity Relationship Studies of Secondary Amides

The free secondary amide NH permits hydrogen-bond interactions that are abolished in N-methyl or N-ethyl analogs [1]. Researchers investigating the role of H-bond donors in enzyme binding can use this compound as the reference point against its N-alkylated comparators.

High-Purity Building Block for Parallel Synthesis Libraries

At 98% purity with defined stereochemistry , this compound minimizes side reactions and simplifies purification in parallel synthesis workflows, contrasting with the 95% purity racemic mixture which introduces additional complexity .

Application

Selection Property

Validation Focus

Enantioselective DPP-4 pharmacophore synthesis

(R)-Cbz-aminopiperidine core with defined stereochemistry

Stereochemical integrity and enantiomeric excess

Multi-step orthogonal deprotection strategies

Cbz group orthogonal to acid-labile protecting groups

Selective hydrogenolytic deprotection in complex intermediates

Structure-activity relationship studies of secondary amides

Free secondary amide NH as hydrogen-bond donor

Binding affinity comparison vs N-alkylated analogs

High-purity building block for parallel synthesis libraries

Enantiopure diastereomer with defined purity specification

Reduced side reactions and purification burden

• [1] Cox, J. M., Harper, B., Mastracchio, A., et al. (2007). Discovery of 3-aminopiperidines as potent, selective, and orally bioavailable dipeptidyl peptidase IV inhibitors. Bioorganic & Medicinal Chemistry Letters, 17(4), 1106–1110. PMID: 17562364. View Source
• [2] Wuts, P. G. M., & Greene, T. W. (2006). Greene’s Protective Groups in Organic Synthesis (4th ed.). Wiley. Chapter 7. View Source